Cas no 5925-77-9 (Benzenecarbothioic acid, 4-methyl-, S-methyl ester)

• Product Name: Benzenecarbothioic acid, 4-methyl-, S-methyl ester
• CAS No: 5925-77-9
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1614026
• Update Time: 2024-09-11

Benzenecarbothioic acid, 4-methyl-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 4-methyl-, S-methyl ester
• 4-methyl-thiobenzoic acid S-methyl ester
• 4-Methylthiobenzoic acid S-methyl ester

• Inchi： 1S/C9H10OS/c1-7-3-5-8(6-4-7)9(10)11-2/h3-6H,1-2H3
• InChI Key： NSIWCLPQLNFFSQ-UHFFFAOYSA-N
• SMILES： C1(C(SC)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 166.0453

Experimental Properties

• PSA: 17.07